Cas no 95733-04-3 (Spiro[benzofuran-2(3H),9'(8'H)-[2H]furo[2,3-h][1]benzopyran]-3-one,3',4'-dihydro-4,5',6-trihydroxy-2',8'-bis(4-hydroxyphenyl)-, (2S,2'S,8'S)-)

• Product name: Spiro[benzofuran-2(3H),9'(8'H)-[2H]furo[2,3-h][1]benzopyran]-3-one,3',4'-dihydro-4,5',6-trihydroxy-2',8'-bis(4-hydroxyphenyl)-, (2S,2'S,8'S)-
• CAS No: 95733-04-3
• MF: C₃₀H₂₂O₉
• MW: 526.490289211273
• CID: 808329
• PubChem ID: 72428

Spiro[benzofuran-2(3H),9'(8'H)-[2H]furo[2,3-h][1]benzopyran]-3-one,3',4'-dihydro-4,5',6-trihydroxy-2',8'-bis(4-hydroxyphenyl)-, (2S,2'S,8'S)- Chemical and Physical Properties

Names and Identifiers

• Spiro[benzofuran-2(3H),9'(8'H)-[2H]furo[2,3-h][1]benzopyran]-3-one,3',4'-dihydro-4,5',6-trihydroxy-2',8'-bis(4-hydroxyphenyl)-, (2S,2'S,8'S)-
• Daphnodorin C
• Spiro[benzofuran-2(3H),9'(8'H)-[2H]furo[2,3-h][1]benzopyran]-3-one,3',4'-dihydro-4,5',6-trihydroxy-2',8'-bis(4-hydroxyphenyl)
• 95733-04-3
• Sprio(benzofuran-2(3H),9'(8'H)-(2H)furo(2,3-h)(1)benzopyran)-3-one, 3',4'-dihydro-4,5',6-trihydroxy-2',8'-bis(4-hydroxyphenyl)-, (8'S-cis)-
• SCHEMBL1229248
• (2S,2'S,8'S)-4,5',6-trihydroxy-2',8'-bis(4-hydroxyphenyl)spiro[1-benzofuran-2,9'-2,3,4,8-tetrahydrofuro[2,3-h]chromene]-3-one
• CHEMBL2273053
• DTXSID60914831
• [3',4'-Dihydro-4,5',6-trihydroxy-2',8'-bis(4-hydroxyphenyl)spiro[benzofuran-2(3H),9'(8'H)-[2H]furo[2,3-h][1]benzopyran-3-one, (8'-S-cis)
• (2S,8S,9S)-4',5,6'-trihydroxy-2,8-bis(4-hydroxyphenyl)spiro[2,3,4,8-tetrahydrofuro[2,3-h]chromene-9,2'-benzofuran]-3'-one
• 4,5',6-Trihydroxy-2',8'-bis(4-hydroxyphenyl)-3',4'-dihydro-2'H,3H,8'H-spiro[1-benzofuran-2,9'-furo[2,3-h][1]benzopyran]-3-one

• Inchi： InChI=1S/C30H22O9/c31-16-5-1-14(2-6-16)22-10-9-19-20(34)13-24-26(27(19)37-22)30(29(38-24)15-3-7-17(32)8-4-15)28(36)25-21(35)11-18(33)12-23(25)39-30/h1-8,11-13,22,29,31-35H,9-10H2/t22-,29-,30+/m0/s1
• InChI Key： ISQNBCHHDNWNEQ-TVNVSJRUSA-N
• SMILES： C1CC2=C(C3=C(C=C2O)OC(C34C(=O)C5=C(C=C(C=C5O4)O)O)C6=CC=C(C=C6)O)OC1C7=CC=C(C=C7)O

Computed Properties

• Exact Mass: 526.126
• Monoisotopic Mass: 526.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 2
• Complexity: 914
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.7
• Boiling Point: 865.5°Cat760mmHg
• Flash Point: 293.9°C
• Refractive Index: 1.828

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids